Cas no 1017346-04-1 (2-5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride)

• Product Name: 2-5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride
• CAS No: 1017346-04-1
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• CID: 1083797
• PubChem ID: 24254499
• Update Time: 2025-10-28

2-5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl)ethanamine
• 2-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]ethanamine
• 2-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]ethan-1-amine
• OTAVA-BB 1035659
• 1,3,4-Oxadiazole-2-ethanaMine, 5-(4-fluorophenyl)-
• DTXSID30640519
• OYZTXCWPJAPELQ-UHFFFAOYSA-N
• DB-323329
• SCHEMBL15757228
• A898753
• 1017346-04-1
• AKOS005137102
• 2-5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride

• Inchi： 1S/C10H10FN3O/c11-8-3-1-7(2-4-8)10-14-13-9(15-10)5-6-12/h1-4H,5-6,12H2
• InChI Key： OYZTXCWPJAPELQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C(CCN)O1

Computed Properties

• Exact Mass: 207.08079011g/mol
• Monoisotopic Mass: 207.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride

Introduction to 2-5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride (CAS No. 1017346-04-1)

2-5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1017346-04-1, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the oxadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a 4-fluorophenyl substituent and an ethanamine moiety enhances its pharmacological potential, making it a subject of considerable interest in medicinal chemistry research.

The oxadiazole core in 2-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride is a key pharmacophore that contributes to its interaction with biological targets. Oxadiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine at the para position of the phenyl ring further modulates the electronic properties of the molecule, potentially improving its binding affinity and metabolic stability. This structural feature aligns with the growing trend in drug design towards the incorporation of fluorinated aromatic compounds, which are known to enhance drug efficacy and reduce toxicity.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from oxadiazole scaffolds. The compound 2-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride has emerged as a promising candidate due to its unique structural characteristics. Studies have demonstrated its potential in inhibiting various enzymatic targets relevant to human diseases. For instance, preliminary in vitro assays suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are critical in regulating cellular processes such as proliferation and differentiation.

The ethanamine group in the molecular structure of 2-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride plays a crucial role in determining its pharmacokinetic properties. This moiety can influence solubility, permeability, and metabolic pathways, all of which are essential factors in drug development. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in formulation development for various delivery systems.

Advances in computational chemistry have enabled researchers to predict the binding interactions of 2-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride with biological targets at an atomic level. Molecular docking studies have revealed that this compound can bind effectively to specific pockets on target proteins, suggesting its potential as a lead compound for further optimization. These computational insights have guided experimental efforts aimed at synthesizing analogs with improved pharmacological profiles.

The synthesis of 2-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom into the phenyl ring is a critical step that demands careful optimization to ensure high yield and purity. Researchers have employed various fluorination techniques to achieve this transformation efficiently. The subsequent coupling of the oxadiazole ring with the ethanamine moiety requires meticulous attention to avoid side reactions that could compromise the integrity of the final product.

Evaluation of the pharmacological activity of 2-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has shown promising results in modulating pathways associated with cancer progression and inflammation. These findings have prompted further investigation into its potential therapeutic applications. Preclinical studies are underway to assess its safety profile and efficacy in animal models before human trials can be initiated.

The development of novel pharmaceutical agents often involves collaboration between academic researchers and industry scientists. The case of 2-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylethanamine Hydrochloride exemplifies this synergy. Academic institutions provide foundational research and innovative ideas while pharmaceutical companies contribute resources for large-scale synthesis and preclinical testing. This collaborative approach accelerates the transition from laboratory discoveries to market-ready drugs.

Regulatory considerations play a vital role in bringing new drugs to market. The path from discovery to approval involves rigorous testing and compliance with regulatory guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Researchers working on compounds like 2-5-(4-fluorophenyl)-1,3,4-oaxadiazol - 2 - ylethanamine Hydrochloride must navigate these regulatory landscapes carefully to ensure their safety and efficacy are well-documented before they can be prescribed to patients.

The future prospects for 2 - 5 - ( 4 - Fluoro phenyl ) - 1 , 3 , 4 - Oxa diaz ol - 2 - yle than am ine Hy droch lor ide are promising given its unique structural features and demonstrated biological activity. Continued research efforts will focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in drug delivery systems may also enhance its clinical utility by improving bioavailability and targeting specificity.